3-(4-Iodo-2-methylphenyl)propanoic acid
Overview
Description
3-(4-Iodo-2-methylphenyl)propanoic acid, also known as IMPA, is a chemical compound that belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs). The compound has been synthesized and studied for its potential therapeutic properties in various scientific research applications.
Mechanism of Action
The mechanism of action of 3-(4-Iodo-2-methylphenyl)propanoic acid is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are known to play a role in inflammation, pain, and fever. By inhibiting COX enzymes, 3-(4-Iodo-2-methylphenyl)propanoic acid reduces the production of prostaglandins, resulting in its anti-inflammatory, analgesic, and antipyretic effects.
Biochemical and Physiological Effects:
3-(4-Iodo-2-methylphenyl)propanoic acid has been shown to exhibit a number of biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which are known to play a role in inflammation, pain, and fever. In addition, 3-(4-Iodo-2-methylphenyl)propanoic acid has been shown to inhibit the growth of cancer cells in vitro, suggesting its potential use in the treatment of cancer.
Advantages and Limitations for Lab Experiments
3-(4-Iodo-2-methylphenyl)propanoic acid has a number of advantages and limitations for lab experiments. One advantage is its relatively simple synthesis method, which allows for large-scale production of the compound. In addition, 3-(4-Iodo-2-methylphenyl)propanoic acid has been shown to exhibit a number of therapeutic properties, making it a promising candidate for further research. However, one limitation is the potential for side effects, which may limit its use in certain applications.
Future Directions
There are a number of future directions for research involving 3-(4-Iodo-2-methylphenyl)propanoic acid. One area of research could focus on the development of new derivatives of the compound with improved therapeutic properties. Another area of research could focus on the use of 3-(4-Iodo-2-methylphenyl)propanoic acid in combination with other drugs for the treatment of cancer. Finally, future research could focus on the development of new methods for the synthesis of 3-(4-Iodo-2-methylphenyl)propanoic acid, which could potentially improve its efficiency and reduce its cost.
Scientific Research Applications
3-(4-Iodo-2-methylphenyl)propanoic acid has been studied for its potential therapeutic properties in various scientific research applications. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. In addition, 3-(4-Iodo-2-methylphenyl)propanoic acid has been investigated for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.
properties
IUPAC Name |
3-(4-iodo-2-methylphenyl)propanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11IO2/c1-7-6-9(11)4-2-8(7)3-5-10(12)13/h2,4,6H,3,5H2,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNNUPOWUVFEQIR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)I)CCC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11IO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Iodo-2-methylphenyl)propanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8,9,10,11,12,13,14,15-Octahydro-2,6-bis[3,5-bis(trifluoromethyl)phenyl]-4-[(trifluoromethylsulfonyl)amino]dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-one](/img/structure/B3228019.png)
![3-[4-(Trifluoromethyl)phenyl]pyridine-4-carboxylic acid](/img/structure/B3228045.png)
